Cas no 72197-88-7 (Phosphorothioic acid,O,O-bis(2-ethoxyethyl) S-ethyl ester)

Phosphorothioic acid,O,O-bis(2-ethoxyethyl) S-ethyl ester structure
72197-88-7 structure
Product Name:Phosphorothioic acid,O,O-bis(2-ethoxyethyl) S-ethyl ester
CAS No:72197-88-7
MF:C10H23O5PS
MW:286.325383424759
CID:574878
PubChem ID:3055275
Update Time:2025-04-19

Phosphorothioic acid,O,O-bis(2-ethoxyethyl) S-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O,O-bis(2-ethoxyethyl) S-ethyl ester
    • 1-ethoxy-2-[2-ethoxyethoxy(ethylsulfanyl)phosphoryl]oxyethane
    • DTXSID60222524
    • BRN 1964778
    • O,O-Bis(2-ethoxyethyl) S-ethylphosphorothioate
    • 72197-88-7
    • Phosphorothioic acid, O,O-bis(2-ethoxyethyl) S-ethyl ester
    • Inchi: 1S/C10H23O5PS/c1-4-12-7-9-14-16(11,17-6-3)15-10-8-13-5-2/h4-10H2,1-3H3
    • InChI Key: LIYGVYJLRLLKJN-UHFFFAOYSA-N
    • SMILES: S(CC)P(=O)(OCCOCC)OCCOCC

Computed Properties

  • Exact Mass: 286.10049
  • Monoisotopic Mass: 286.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 79.3Ų

Experimental Properties

  • Density: 1.113
  • Boiling Point: 343.6°C at 760 mmHg
  • Flash Point: 161.6°C
  • Refractive Index: 1.458
  • PSA: 53.99
  • LogP: 2.95380
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